2-Bromomethyl-6-chloronaphthalene
Overview
Description
2-Bromomethyl-6-chloronaphthalene is a chemical compound with the molecular formula C11H8BrCl . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a naphthalene core substituted with a bromomethyl group at the 2-position and a chlorine atom at the 6-position . The molecular weight of this compound is 255.54 g/mol.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound has a molecular weight of 255.54 g/mol. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved .Scientific Research Applications
Chemical Reactions and Substitution Processes
- 2-Bromomethyl-6-chloronaphthalene is involved in SRN1 reactions with aryl halides, such as chloronaphthalene, demonstrating its utility in substitution reactions without reducing the aromatic or ketone functionalities (Austin, Ferrayoli, Alonso, & Rossi, 1993).
Pyrolysis and High-Temperature Applications
- Research has explored the high-temperature pyrolysis of 2-chlorophenol/2-bromophenol mixtures, producing bromochlorodibenzo-p-dioxins and bromonaphthalenes, highlighting its potential in high-temperature chemical processes (Evans & Dellinger, 2005).
Photocatalytic Decomposition Studies
- The compound has been used in studies of photocatalytic decomposition, particularly in the examination of chloronaphthalene derivatives in aqueous systems, indicating its relevance in environmental chemistry and pollutant breakdown (Qi, Wang, Sun, & Li, 2019).
Fluorescent Labelling and Analysis
- 2-Bromoacetyl-6-methoxynaphthalene, a related compound, is utilized as a fluorescent labelling reagent for high-performance liquid chromatographic analysis, indicating the potential for this compound in similar analytical applications (Cavrini, Gatti, Roda, Cerré, & Roveri, 1993).
Molecular Docking and Potential Anti-Cancer Applications
- 2-Bromo-6-methoxynaphthalene, another related compound, has been studied for its potential as an anti-cancer drug, suggesting the possibility of similar biomedical applications for this compound (Saji, Prasana, Muthu, & George, 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(bromomethyl)-6-chloronaphthalene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrCl/c12-7-8-1-2-10-6-11(13)4-3-9(10)5-8/h1-6H,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIZQCJHGMMVDAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)Cl)C=C1CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrCl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801292785 |
Source
|
| Record name | 2-(Bromomethyl)-6-chloronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801292785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
234098-39-6 |
Source
|
| Record name | 2-(Bromomethyl)-6-chloronaphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=234098-39-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Bromomethyl)-6-chloronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801292785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-Dimethyl-5-nitro-1H-benzo[d]imidazole](/img/structure/B3254167.png)
![2,3,4,5-tetrahydro-1H-pyrido[3,4-b]azepine](/img/structure/B3254187.png)
![2,3,4,5-tetrahydro-1H-pyrido[4,3-b]azepine](/img/structure/B3254194.png)
![Pyrazino[1,2-a]pyrimidin-4-one](/img/structure/B3254265.png)
